(5-Aminopentyl)(phenylmethoxy)carbamic acid tert-butyl ester
Overview
Description
“(5-Aminopentyl)(phenylmethoxy)carbamic acid tert-butyl ester” is a chemical compound with the molecular formula C17H28N2O3 . It is an intermediate in synthesizing Deferoxamine-d7 TFA Salt, a labelled Deferoxamine Mesylate, which is an iron chelating agent used in therapy for patients with sickle cell diseases and iron overload .
Molecular Structure Analysis
The molecular structure of this compound is based on its molecular formula, C17H28N2O3 . For a more detailed structural analysis, specialized software or databases like ChemSpider can be used .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be inferred from its molecular formula, C17H28N2O3 . Detailed properties like melting point, boiling point, and density would require specific experimental data or resources like ChemicalBook .Safety And Hazards
properties
IUPAC Name |
tert-butyl N-(5-aminopentyl)-N-phenylmethoxycarbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H28N2O3/c1-17(2,3)22-16(20)19(13-9-5-8-12-18)21-14-15-10-6-4-7-11-15/h4,6-7,10-11H,5,8-9,12-14,18H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DHJOLNKVLZRNGD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N(CCCCCN)OCC1=CC=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H28N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60450628 |
Source
|
| Record name | (5-Aminopentyl)(phenylmethoxy)carbamic acid tert-butyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60450628 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
308.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Aminopentyl)(phenylmethoxy)carbamic acid tert-butyl ester | |
CAS RN |
129245-21-2 |
Source
|
| Record name | (5-Aminopentyl)(phenylmethoxy)carbamic acid tert-butyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60450628 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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